1,4-Dibromo-2-(chloromethyl)benzene
Overview
Description
1,4-Dibromo-2-(chloromethyl)benzene is a chemical compound with the molecular formula C7H5Br2Cl. It has a molecular weight of 284.38 . The compound appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for 1,4-Dibromo-2-(chloromethyl)benzene is 1S/C7H5Br2Cl/c8-6-1-2-7(9)5(3-6)4-10/h1-3H,4H2 . This code provides a standard way to encode the compound’s molecular structure. Unfortunately, a detailed structural analysis is not available in the retrieved resources.Physical And Chemical Properties Analysis
1,4-Dibromo-2-(chloromethyl)benzene has a predicted boiling point of 300.2±27.0 °C and a predicted density of 1.902±0.06 g/cm3 . It is stored at a temperature of 2-8 °C .Scientific Research Applications
Synthesis of Other Chemical Compounds
“1,4-Dibromo-2-(chloromethyl)benzene” is often used as a starting material in the synthesis of other chemical compounds . Its unique structure, which includes bromine and chlorine substituents, allows it to undergo various chemical reactions to form new compounds .
Pharmaceuticals and Agrochemicals
This compound finds its application in the pharmaceutical and agrochemical industries . Although the specific use is not mentioned, it’s likely used in the synthesis of drugs or agrochemicals due to its reactive halogen groups.
Material Science Research
Beyond the realms of pharmaceuticals and agrochemicals, “1,4-Dibromo-2-(chloromethyl)benzene” finds its place as a versatile tool in material science research . Its unique chemical properties, including the presence of bromine and chlorine substituents, enable the creation of novel materials with tailored characteristics .
Reactions at the Benzylic Position
The presence of a halogen (chlorine) at the benzylic position (next to the aromatic ring) makes “1,4-Dibromo-2-(chloromethyl)benzene” interesting for reactions at the benzylic position . Depending on the conditions, these reactions can follow different pathways, leading to a variety of products .
Safety And Hazards
properties
IUPAC Name |
1,4-dibromo-2-(chloromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Br2Cl/c8-6-1-2-7(9)5(3-6)4-10/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUPAXZAOBJZEGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)CCl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Br2Cl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60604422 |
Source
|
| Record name | 1,4-Dibromo-2-(chloromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60604422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dibromo-2-(chloromethyl)benzene | |
CAS RN |
642091-49-4 |
Source
|
| Record name | 1,4-Dibromo-2-(chloromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60604422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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